Recent liquid chromatographic approaches and developments for the separation and purification of carbohydrates
Analytical Methods Pub Date: 2017-05-24 DOI: 10.1039/C7AY01094J
Abstract
Carbohydrate purification remains a bottleneck in securing analytical standards from natural sources or by chemical or enzymatic synthesis. This review highlights the scope and remaining limitations of recent approaches and methods development in liquid chromatography for robust and higher-throughput carbohydrate separation and isolation.
Recommended Literature
- [1] Redox initiation of bulk thiol–ene polymerizations
- [2] The biofunctionalization of titanium nanotube with chitosan/genipin heparin hydrogel and the controlled release of IL-4 for anti-coagulation and anti-thrombus through accelerating endothelialization
- [3] Primary photodynamics of a biomimetic model of photoactive yellow protein (PYP)†
- [4] Mechanism of enzyme action
- [5] Front cover
- [6] Synthesis and evaluation of UiO-66@MIP towards norfloxacin in water†
- [7] Photon harvesting by excimer-forming multichromophores†
- [8] Polyoxometalate-based materials for efficient solar and visible light harvesting: application to the photocatalytic degradation of azo dyes
- [9] Enhanced sensitivity of fluorescence-based Fe(ii) detection by freezing†
- [10] Silver nanomaterials: synthesis and (electro/photo) catalytic applications†
